Cas no 1190892-25-1 (3,5-Dimethyl-1,2-benzisoxazol-6-amine)

3,5-Dimethyl-1,2-benzisoxazol-6-amine structure
1190892-25-1 structure
Product Name:3,5-Dimethyl-1,2-benzisoxazol-6-amine
CAS No:1190892-25-1
MF:C9H10N2O
MW:162.188501834869
CID:2105861
Update Time:2023-08-03

3,5-Dimethyl-1,2-benzisoxazol-6-amine Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethyl-1,2-Benzisoxazol-6-amine
    • 3,5-Dimethyl-1,2-benzisoxazol-6-amine
    • Inchi: 1S/C9H10N2O/c1-5-3-7-6(2)11-12-9(7)4-8(5)10/h3-4H,10H2,1-2H3
    • InChI Key: MDVWGNWRBJDHKB-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C(C)=CC=2C(C)=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Topological Polar Surface Area: 52

3,5-Dimethyl-1,2-benzisoxazol-6-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7905077-0.05g
3,5-dimethyl-1,2-benzoxazol-6-amine
1190892-25-1 95%
0.05g
$202.0 2024-05-22
Enamine
EN300-7905077-0.1g
3,5-dimethyl-1,2-benzoxazol-6-amine
1190892-25-1 95%
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Enamine
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3,5-dimethyl-1,2-benzoxazol-6-amine
1190892-25-1 95%
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$431.0 2024-05-22
Enamine
EN300-7905077-0.5g
3,5-dimethyl-1,2-benzoxazol-6-amine
1190892-25-1 95%
0.5g
$679.0 2024-05-22
Enamine
EN300-7905077-1.0g
3,5-dimethyl-1,2-benzoxazol-6-amine
1190892-25-1 95%
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$871.0 2024-05-22
Enamine
EN300-7905077-2.5g
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$1707.0 2024-05-22
Enamine
EN300-7905077-5.0g
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1190892-25-1 95%
5.0g
$2525.0 2024-05-22
Enamine
EN300-7905077-10.0g
3,5-dimethyl-1,2-benzoxazol-6-amine
1190892-25-1 95%
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$3746.0 2024-05-22
1PlusChem
1P0281O2-50mg
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$303.00 2023-12-26
1PlusChem
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